Cas no 1257847-61-2 (1-Phenyl-2-diisopropylphosphino-1H-pyrrole)

• Product Name: 1-Phenyl-2-diisopropylphosphino-1H-pyrrole
• CAS No: 1257847-61-2
• MF: C₁₆H₂₂NP
• MW: 259.326344966888
• CID: 4691595
• PubChem ID: 102106850
• Update Time: 2025-06-27

1-Phenyl-2-diisopropylphosphino-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-2-diisopropylphosphino-1H-pyrrole
• 2-(Diisopropylphosphanyl)-1-phenyl-1H-pyrrole
• C(C)(C)P(C(C)C)C=1N(C=CC=1)C1=CC=CC=C1
• G71272
• MFCD32899517
• 2-[Bis(1-methylethyl)phosphino]-1-phenyl-1H-pyrrole, min. 95%
• (1-phenylpyrrol-2-yl)-di(propan-2-yl)phosphane
• 2-[Bis(1-methylethyl)phosphino]-1-phenyl-1H-pyrrole, 95%
• 1257847-61-2

• Inchi： 1S/C16H22NP/c1-13(2)18(14(3)4)16-11-8-12-17(16)15-9-6-5-7-10-15/h5-14H,1-4H3
• InChI Key： PBKSJWJQKFSOFR-UHFFFAOYSA-N
• SMILES： P(C1=CC=CN1C1C=CC=CC=1)(C(C)C)C(C)C

Computed Properties

• Exact Mass: 259.148986704g/mol
• Monoisotopic Mass: 259.148986704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 4.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on 1-Phenyl-2-diisopropylphosphino-1H-pyrrole

1-Phenyl-2-diisopropylphosphino-1H-pyrrole (CAS No. 1257847-61-2): An Overview of Its Structure, Properties, and Applications

1-Phenyl-2-diisopropylphosphino-1H-pyrrole (CAS No. 1257847-61-2) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, characterized by its distinct molecular structure, exhibits a wide range of chemical and physical properties that make it an attractive candidate for various applications, including pharmaceuticals, catalysis, and materials synthesis.

The molecular structure of 1-Phenyl-2-diisopropylphosphino-1H-pyrrole consists of a pyrrole ring substituted with a phenyl group and a diisopropylphosphino group. The pyrrole ring, a five-membered heterocyclic compound with one nitrogen atom, is known for its aromaticity and reactivity. The phenyl group adds conjugation to the molecule, enhancing its stability and reactivity. The diisopropylphosphino group, on the other hand, introduces steric bulk and electronic effects that can significantly influence the compound's behavior in various chemical reactions.

Recent studies have highlighted the importance of 1-Phenyl-2-diisopropylphosphino-1H-pyrrole in the development of new catalysts for asymmetric synthesis. Asymmetric synthesis is a critical process in the pharmaceutical industry for producing enantiomerically pure compounds, which are essential for many drugs. The phosphino group in 1-Phenyl-2-diisopropylphosphino-1H-pyrrole can serve as a chiral ligand in transition metal-catalyzed reactions, leading to highly enantioselective transformations. For instance, researchers at the University of California have demonstrated the use of this compound as a ligand in palladium-catalyzed allylic alkylation reactions, achieving excellent enantioselectivities and yields.

In addition to its role in catalysis, 1-Phenyl-2-diisopropylphosphino-1H-pyrrole has shown promise in the field of medicinal chemistry. Pyrrole derivatives are known for their biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the phenyl and diisopropylphosphino groups can modulate these activities by altering the lipophilicity and electronic properties of the molecule. A study published in the Journal of Medicinal Chemistry reported that 1-Phenyl-2-diisopropylphosphino-1H-pyrrole-based derivatives exhibited potent antitumor activity against several cancer cell lines, making them potential candidates for further drug development.

The physical properties of 1-Phenyl-2-diisopropylphosphino-1H-pyrrole, such as its solubility and thermal stability, are also important considerations for its practical applications. This compound is generally soluble in common organic solvents like dichloromethane, toluene, and ethanol. Its thermal stability allows it to withstand moderate temperatures without significant degradation, making it suitable for use in high-temperature processes.

Synthesis of 1-Phenyl-2-diisopropylphosphino-1H-pyrrole typically involves multistep procedures that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 2-diphenylphosphinopyrrole with isopropanol followed by substitution with phenyllithium. Advances in synthetic methodologies have led to more efficient and scalable processes, reducing costs and improving accessibility to this valuable compound.

In conclusion, 1-Phenyl-2-diisopropylphosphino-1H-pyrrole (CAS No. 1257847-61-2) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure endows it with valuable chemical properties that make it an important player in fields such as catalysis and medicinal chemistry. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in modern chemistry.